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Compound of Interest

Compound Name: 1-Hexadecanol, aluminum salt

Cat. No.: B099308 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 1-Hexadecanol, aluminum salt, including detailed operational and disposal plans.

While a specific Safety Data Sheet (SDS) for 1-Hexadecanol, aluminum salt (CAS No.

19141-82-3) is not readily available, this document synthesizes safety information from the

parent compound, 1-Hexadecanol, and the general class of aluminum alkoxides to provide

comprehensive handling guidelines.[1] 1-Hexadecanol, aluminum salt is an aluminum

alkoxide and is expected to share properties with other members of this chemical class. A key

characteristic of aluminum alkoxides is their sensitivity to moisture; they readily react with water

to form aluminum hydroxide and the corresponding alcohol, in this case, 1-Hexadecanol.[2]

While not pyrophoric like aluminum alkyls, they are flammable.[2]

Essential Safety Information
Proper personal protective equipment (PPE) is the first line of defense against potential

hazards. The following table summarizes the recommended PPE and other crucial safety data.
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Category Recommendation
Rationale & Key
Considerations

Eye Protection
Chemical splash goggles or a

face shield.[3][4]

Protects against dust particles

and potential splashes.

Skin Protection
Flame-retardant lab coat, nitrile

or neoprene gloves.[5][6]

Prevents skin contact with the

chemical. Check glove

compatibility.

Respiratory Protection

NIOSH-approved respirator for

dusts if ventilation is

inadequate.[7][8]

Minimizes inhalation of

airborne particles.

Handling Environment

Handle in a well-ventilated

area, preferably in a chemical

fume hood or glove box under

an inert atmosphere (e.g.,

nitrogen or argon).[9]

Aluminum alkoxides are

moisture-sensitive.[2][5]

First Aid: Eyes

Immediately flush with plenty

of water for at least 15

minutes.[7][8]

First Aid: Skin
Wash off with soap and plenty

of water.[10]

First Aid: Inhalation Move person to fresh air.[10]

First Aid: Ingestion
Do NOT induce vomiting.

Rinse mouth with water.[5]

Fire Extinguishing Media

Dry chemical, carbon dioxide,

or alcohol-resistant foam. DO

NOT USE WATER.[5][9]

Reacts with water.

Storage

Store in a tightly sealed

container in a cool, dry, well-

ventilated area away from

moisture and incompatible

materials such as strong

oxidizing agents.[5][7]

Prevents decomposition and

maintains chemical integrity.
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Operational Plan for Handling 1-Hexadecanol,
Aluminum Salt
A step-by-step approach ensures that safety is maintained throughout the handling process.

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Preparation and Handling:

Work in a designated area such as a chemical fume hood or glovebox to control exposure

and maintain a dry atmosphere.

Ensure all necessary PPE is worn correctly before handling the substance.

Grounding and bonding may be necessary to prevent static discharge, which could be an

ignition source.[5]

During Use:

Avoid creating dust.[11]

Use spark-proof tools.

Keep away from heat, sparks, and open flames.[5]

Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.

For larger spills, evacuate the area and follow emergency procedures.

Disposal:

Waste 1-Hexadecanol, aluminum salt should be treated as hazardous waste.
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A potential disposal method involves controlled hydrolysis. The resulting mixture can then

be managed as aluminum-containing waste.[12]

All waste must be handled in accordance with local, state, and federal regulations.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 1-Hexadecanol,
aluminum salt.

Caption: Workflow for Safe Handling of 1-Hexadecanol, Aluminum Salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Aluminum Salt: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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1-hexadecanol-aluminum-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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